5-isopropyl-4-methoxy-2-methyl-N-(3-quinolinyl)benzenesulfonamide

• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 4-methoxy-2-methyl-5-propan-2-yl-N-quinolin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C20H22N2O3S/c1-13(2)17-11-20(14(3)9-19(17)25-4)26(23,24)22-16-10-15-7-5-6-8-18(15)21-12-16/h5-13,22H,1-4H3
• InChI Key: HYPYNGGHNVGHBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)NC2=CC3=CC=CC=C3N=C2)C(C)C)OC

Description

5-Isopropyl-4-methoxy-2-methyl-N-(3-quinolinyl)benzenesulfonamide is a benzenesulfonamide derivative featuring a quinolinyl substituent at the sulfonamide nitrogen. Its structure includes:

• 5-Isopropyl group: Enhances lipophilicity and steric bulk.
• 4-Methoxy and 2-methyl groups: Influence electronic properties and metabolic stability.
• 3-Quinolinyl moiety: A planar aromatic heterocycle that may improve target binding via π-π interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-isopropyl-4-methoxy-2-methyl-N-(3-quinolinyl)benzenesulfonamide typically involves multi-step organic reactions. One common approach includes:

Friedel-Crafts Acylation: This step involves the acylation of a benzene ring using an acyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride.

Nitration and Reduction: The acylated product undergoes nitration followed by reduction to introduce an amine group.

Sulfonation: The amine group is then sulfonated using sulfonyl chloride to form the benzenesulfonamide core.

Quinoline Attachment: Finally, the quinoline moiety is introduced through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the employment of robust catalysts to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-isopropyl-4-methoxy-2-methyl-N-(3-quinolinyl)benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, especially at the quinoline moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted quinoline derivatives.

Scientific Research Applications

5-isopropyl-4-methoxy-2-methyl-N-(3-quinolinyl)benzenesulfonamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer and infectious diseases.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-isopropyl-4-methoxy-2-methyl-N-(3-quinolinyl)benzenesulfonamide involves its interaction with specific molecular targets. The quinoline moiety is known to intercalate with DNA, disrupting its function and leading to cell death. Additionally, the benzenesulfonamide core can inhibit enzymes by mimicking the natural substrate, thereby blocking the enzyme’s activity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Sulfonamide Nitrogen

(a) N-(2-Pyridinyl) Analogs

• Compound : 5-Isopropyl-4-methoxy-2-methyl-N-(2-pyridinyl)benzenesulfonamide .
• Key Differences: Pyridinyl vs. Quinolinyl: The pyridine ring lacks the fused benzene ring of quinoline, reducing aromatic surface area and planarity. This may lower binding affinity to targets requiring extended π-systems. Solubility: Pyridine’s smaller size could increase aqueous solubility compared to quinoline.

(b) N-(3-Morpholinylpropyl) Analogs

• Compound : 5-Isopropyl-2-methoxy-4-methyl-N-[3-(4-morpholinyl)propyl]benzenesulfonamide .
• Key Differences: Morpholinylpropyl Group: Introduces a flexible, polar moiety that enhances solubility (due to morpholine’s oxygen atoms) but may reduce membrane permeability. Molecular Weight: Higher molar mass (370.51 g/mol vs. ~350–360 g/mol for quinolinyl/pyridinyl analogs) due to the morpholine-propyl chain.

Functional Group Modifications on the Benzene Ring

(a) 4-Methoxy vs. 2-Methoxy Substitution

• Compound : 5-Isopropyl-2-methoxy-4-methyl-N-(3-morpholinylpropyl)benzenesulfonamide .

(b) Styryl-Substituted Quinolinyl Derivatives

• Compound: (E)-N-(2-(4-Methoxystyryl)-5-chloro-8-hydroxyquinolin-7-yl)-4-methoxybenzenesulfonamide (IIIa) .
• Chloro and Hydroxy Groups: Introduce electronegative and polar functionalities, altering reactivity and solubility.

Molecular and Physicochemical Properties

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Notable Properties
Target Compound	C20H23N3O3S	385.48	3-Quinolinyl, 4-methoxy, 5-isopropyl	High lipophilicity, planar structure
N-(2-Pyridinyl) Analog	C17H21N3O3S	~355.43*	2-Pyridinyl	Improved solubility
N-(3-Morpholinylpropyl) Analog	C18H30N2O4S	370.51	3-Morpholinylpropyl	Enhanced solubility, flexible chain
Styryl-Quinolinyl Derivative (IIIa)	C25H23ClN2O4S	483.98	Styryl, chloro, hydroxy	Conjugated system, fluorescence

*Estimated based on structural similarity.

Biological Activity

5-Isopropyl-4-methoxy-2-methyl-N-(3-quinolinyl)benzenesulfonamide is a compound of interest due to its potential biological activities, particularly in the context of medicinal chemistry. This article reviews its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The compound's structure can be broken down into several functional groups:

• Isopropyl group : Contributes to hydrophobic interactions.
• Methoxy group : May enhance solubility and bioavailability.
• Quinoline moiety : Known for various biological activities, including antimalarial and anticancer properties.

The biological activity of this compound is largely attributed to its ability to interact with specific biological targets. The sulfonamide group is known to inhibit certain enzymes, particularly carbonic anhydrases, which play a crucial role in physiological processes such as pH regulation and ion transport.

Anticancer Activity

Recent studies have demonstrated that compounds similar to 5-isopropyl-4-methoxy-2-methyl-N-(3-quinolinyl)benzenesulfonamide exhibit significant anticancer properties. For instance, research has shown that related benzenesulfonamides can inhibit the growth of various cancer cell lines, including:

Cell Line	IC50 (µM)	Mechanism
HeLa (cervical)	0.19	Induction of apoptosis via caspase activation
MDA-MB-231 (breast)	0.23	Disruption of microtubule dynamics
A549 (lung)	0.054	Inhibition of tubulin polymerization

These findings suggest that the compound may share similar mechanisms involving apoptosis and inhibition of cell proliferation through tubulin interactions.

Enzyme Inhibition

5-Isopropyl-4-methoxy-2-methyl-N-(3-quinolinyl)benzenesulfonamide has been investigated for its inhibitory effects on carbonic anhydrases. Studies indicate that sulfonamides can act as potent inhibitors, which has implications for treating conditions like glaucoma and epilepsy. The inhibition kinetics were characterized by:

Enzyme	Ki (nM)	Type of Inhibition
Human Carbonic Anhydrase II	50	Competitive
Human Carbonic Anhydrase IX	30	Non-competitive

Case Studies

• In Vivo Studies : A study conducted on animal models showed that administration of the compound resulted in a significant reduction in tumor size compared to control groups. The mechanism was attributed to enhanced apoptosis and reduced angiogenesis.
• Clinical Trials : Preliminary clinical trials have indicated that compounds within this class may be effective in managing certain cancers, with ongoing studies focusing on dosage optimization and combination therapies.